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Compound of Interest

Compound Name: Flt3-IN-10

Cat. No.: B10854514 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with Flt3-IN-10, a

potent FMS-like tyrosine kinase 3 (FLT3) inhibitor. Adherence to these guidelines is essential to

ensure a safe laboratory environment and prevent hazardous exposure.

Flt3-IN-10 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is a potent compound intended for research purposes only and should not be used

for human consumption.[2][3] Proper handling and disposal are critical to mitigate risks.

Personal Protective Equipment (PPE): Your First
Line of Defense
A thorough hazard assessment of the specific work area and experimental procedures is

mandatory to determine the appropriate level of PPE.[4] The following table summarizes the

minimum required PPE for handling Flt3-IN-10 in a laboratory setting.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Goggles with Side-

Shields

Required to protect against

splashes and dust. A face

shield should be worn in

addition to goggles when there

is a significant splash hazard.

[1][4][5]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double-

gloving is recommended.

Gloves must be removed

immediately after contact with

the chemical, and hands

should be washed before

putting on a new pair.[4]

Body Protection Laboratory Coat

Impervious clothing is

necessary to protect skin and

personal clothing from

potential contamination.[1][4]

Respiratory Protection Suitable Respirator

Use in areas with inadequate

ventilation or when the

formation of dust or aerosols is

likely.[1][5]

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is necessary to minimize exposure and ensure

safe handling of Flt3-IN-10.

Preparation:

Ensure an accessible safety shower and eye wash station are available and functional.[1]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the powdered form to avoid inhalation and dust formation.

[1]

Handling the Compound:

Avoid all direct contact with the skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Wash hands thoroughly after handling the compound.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

Recommended storage for the powder form is at -20°C.[2]

If dissolved in a solvent, store at -80°C.[2]

Disposal Plan: Ensuring Environmental Safety
Flt3-IN-10 is very toxic to aquatic life with long-lasting effects.[1] Therefore, proper disposal is

crucial to prevent environmental contamination.
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Waste Type Disposal Procedure

Solid Flt3-IN-10 Waste

Dispose of in an approved hazardous waste

disposal plant. Do not allow the product to enter

drains, water courses, or the soil.[1]

Contaminated Materials (e.g., gloves, lab coats)
Dispose of as hazardous waste in accordance

with institutional and local regulations.

Liquid Waste (Solutions containing Flt3-IN-10)

Collect all spillage.[1] Dispose of in a

designated, sealed, and properly labeled

hazardous waste container. Follow all

institutional and local guidelines for chemical

waste disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling Flt3-IN-10,

from preparation to disposal.

Flt3-IN-10 Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FLT3-IN-10|2088735-51-5|MSDS [dcchemicals.com]

2. FLT3-IN-10 | FLT | TargetMol [targetmol.com]

3. medchemexpress.com [medchemexpress.com]

4. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC48623.html
https://dcchemicals.com/msds/MSDS_DC48623.html
https://www.benchchem.com/product/b10854514?utm_src=pdf-body
https://www.benchchem.com/product/b10854514?utm_src=pdf-body
https://www.benchchem.com/product/b10854514?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC48623.html
https://www.targetmol.com/compound/flt3-in-10
https://www.medchemexpress.com/flt3-in-10.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Flt3-IN-10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854514#personal-protective-equipment-for-
handling-flt3-in-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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